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Compound of Interest

Compound Name: Indan-5-carbaldehyde

Cat. No.: B1583184

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the oxidation of indan-5-carbaldehyde to indan-
5-carboxylic acid, a valuable transformation in the synthesis of various biologically active
molecules and pharmaceutical intermediates. Two common and effective methods, the Pinnick
oxidation and the Jones oxidation, are presented with comprehensive experimental
procedures.

Introduction

Indan-5-carboxylic acid is a key building block in medicinal chemistry and drug discovery. Its
synthesis from the readily available indan-5-carbaldehyde is a critical step in the development
of new therapeutic agents. The oxidation of the aldehyde functional group to a carboxylic acid
is a fundamental transformation in organic synthesis. The choice of oxidant and reaction
conditions is crucial to ensure high yield and purity, especially when dealing with substrates
that may have other sensitive functional groups. This application note outlines two reliable
methods for this conversion, catering to different laboratory needs and substrate sensitivities.

Chemical Transformation

The overall reaction involves the oxidation of the aldehyde group of indan-5-carbaldehyde to
a carboxylic acid group, yielding indan-5-carboxylic acid.
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Data Presentation

The following table summarizes the key quantitative data for the two presented oxidation

methods.
. . Reaction . )
Oxidizing Typical Reaction Typical
Method Temperatur . ]
Agent Solvents Time Yield
e
o Sodium
Pinnick _ tert-Butanol, Room _
o chlorite 1-14 hours High
Oxidation Water Temperature
(NaClOz)
Chromium
Jones trioxide 0 °C to Room _
o ) Acetone 1-4 hours High
Oxidation (CrO3) in Temperature
sulfuric acid

Experimental Protocols

Method 1: Pinnick Oxidation

The Pinnick oxidation is a mild and highly selective method for the oxidation of aldehydes to

carboxylic acids.[1] It is particularly useful for substrates with sensitive functional groups that

might not be stable under harsher oxidative conditions.[1]

Materials:

e Indan-5-carbaldehyde
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e Sodium chlorite (NaCIlO2) (80% technical grade)

e Sodium dihydrogen phosphate (NaH2POa4)

e 2-Methyl-2-butene

« tert-Butanol

o Water

o Ethyl acetate (EtOAC)

o Saturated aqueous sodium sulfite (Na2SOs) solution
e Brine

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)
Equipment:

e Round-bottom flask

o Magnetic stirrer and stir bar

* Ice bath

e Separatory funnel

» Rotary evaporator

o Standard glassware for extraction and filtration
Procedure:[2]

¢ In a round-bottom flask, dissolve indan-5-carbaldehyde (1.0 eq) in a mixture of tert-butanol
and water (2:1 v/v).

¢ Add sodium dihydrogen phosphate (5.0-10.0 eq) to the solution to buffer the reaction
mixture.
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o Add 2-methyl-2-butene (4.0-20.0 eq) as a scavenger for the hypochlorite byproduct.
e Cool the mixture to 0 °C in an ice bath.

e Slowly add a solution of sodium chlorite (80%, 1.5-10.0 eq) in water portion-wise,
maintaining the temperature below 10 °C.

» Allow the reaction to warm to room temperature and stir for 1-14 hours, monitoring the
progress by Thin Layer Chromatography (TLC).

e Upon completion, quench the reaction by adding a saturated agueous solution of sodium
sulfite.

o Extract the aqueous layer with ethyl acetate (3 x volume of the aqueous layer).

o Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate or
sodium sulfate, and filter.

o Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude
indan-5-carboxylic acid.

e The crude product can be purified by recrystallization or column chromatography.

Method 2: Jones Oxidation

The Jones oxidation is a robust and efficient method for oxidizing aldehydes to carboxylic acids
using a solution of chromium trioxide in sulfuric acid.[3] While it is a powerful oxidant, it is
important to note that the chromium reagents are toxic and require careful handling and
disposal.[2]

Materials:
e Indan-5-carbaldehyde
» Jones reagent (Chromium trioxide in concentrated sulfuric acid and water)

e Acetone
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Isopropyl alcohol

Diethyl ether or Ethyl acetate

Water

Brine

Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0Oa4)
Equipment:

e Round-bottom flask

o Magnetic stirrer and stir bar

e Dropping funnel

* Ice bath

e Separatory funnel

 Rotary evaporator

o Standard glassware for extraction and filtration

Procedure:[2]

o Prepare the Jones reagent by carefully dissolving chromium trioxide in concentrated sulfuric
acid and then diluting with water.

 In a round-bottom flask, dissolve indan-5-carbaldehyde (1.0 eq) in acetone.
e Cool the solution to 0 °C in an ice bath.

e Slowly add the Jones reagent dropwise from a dropping funnel to the stirred aldehyde
solution. The color of the reaction mixture will change from orange-red to green. Maintain the
temperature below 10 °C during the addition.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://en.chem-station.com/reactions-2/2014/05/jones-oxidation.html
https://www.benchchem.com/product/b1583184?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583184?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

 After the addition is complete, allow the reaction to stir at room temperature for 1-4 hours, or
until TLC analysis indicates the complete consumption of the starting material.

e Quench the reaction by adding isopropyl alcohol until the orange color disappears
completely.

e Remove the acetone under reduced pressure.

o Extract the aqueous residue with diethyl ether or ethyl acetate (3 x volume of the aqueous
layer).

o Combine the organic layers, wash with water and then brine, dry over anhydrous magnesium
sulfate or sodium sulfate, and filter.

o Concentrate the filtrate under reduced pressure to afford the crude indan-5-carboxylic acid.

» Purify the product by recrystallization or column chromatography.

Characterization Data

Indan-5-carbaldehyde (Starting Material)

Technique Data

5 9.95 (s, 1H), 7.65-7.75 (m, 2H), 7.35 (d, J=7.6
1H NMR (CDCls) Hz, 1H), 2.95 (t, J=7.5 Hz, 2H), 2.70 (t, J=7.5
Hz, 2H), 2.15 (p, J=7.5 Hz, 2H).

0 192.5, 150.0, 145.5, 132.0, 127.0, 125.0,

13C NMR (CDCls)
124.5, 33.0, 32.5, 25.5.

v (cm~1) 2950, 2850, 2730, 1695 (C=0), 1605,

IR (neat)
1580.

MS (EI) m/z 146 (M*), 145, 117, 91.

Indan-5-carboxylic acid (Product)
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Technique

Data

1H NMR (CDCls)

5 11.0-12.0 (br s, 1H), 7.85-7.95 (m, 2H), 7.30
(d, J=7.8 Hz, 1H), 2.95 (t, J=7.5 Hz, 2H), 2.70 (t,
J=7.5 Hz, 2H), 2.15 (p, J=7.5 Hz, 2H).

13C NMR (CDCls)

0 172.0, 148.0, 144.0, 130.0, 128.0, 125.5,
125.0, 33.0, 32.5, 25.5.

IR (KBr)

v (cm~1) 3300-2500 (broad O-H), 2950, 1680
(C=0), 1610, 1580.

MS (El)

miz 162 (M*), 145, 117, 91.

Mandatory Visualizations
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Oxidation Methods

Starting Material Mild Conditions Pinnick Oxidation

(NaClO2, NaH2PO4, 2-methyl-2-butene)

Strong Oxidation o
- Jones Oxidation
gl (CrO3, H2S04, Acetone)

Product Analysis

Purification &
Characterization
(NMR, IR, MS)

Indan-5-carbaldehyde Indan-5-carboxylic Acid

Indan-5-carbaldehyde Chlorous Acid (from NaClO2)

[Chlorite Ester Intermediatej

Pericyclic
Fragmentation

Indan-5-carboxylic Acid

Hypochlorous Acid (byproduct)

[Z-Methyl-Z-butene (scavengerD

Reacts with
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note: Oxidation of Indan-5-carbaldehyde to
Indan-5-carboxylic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583184#oxidation-of-indan-5-carbaldehyde-to-
indan-5-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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